A Comprehensive Technical Guide to Triisopropyl Phosphate
A Comprehensive Technical Guide to Triisopropyl Phosphate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of triisopropyl phosphate (B84403), a versatile organophosphate ester. It covers its fundamental chemical properties, synthesis protocols, and its role in biological signaling pathways, with a particular focus on its anti-estrogenic activities.
Chemical Identity and Structure
Triisopropyl phosphate, systematically named tripropan-2-yl phosphate, is the triester of phosphoric acid and isopropanol (B130326).
-
CAS Number: 513-02-0[1]
-
Molecular Formula: C₉H₂₁O₄P[1]
-
Structure:
-
SMILES: CC(C)OP(=O)(OC(C)C)OC(C)C
-
InChI: 1S/C9H21O4P/c1-7(2)11-14(10,12-8(3)4)13-9(5)6/h7-9H,1-6H3[1]
-
Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of triisopropyl phosphate is presented below.
Table 1: Physicochemical Properties of Triisopropyl Phosphate
| Property | Value | Reference(s) |
| Molecular Weight | 224.23 g/mol | [1] |
| Appearance | Colorless liquid | [1] |
| Boiling Point | 224 °C | |
| Density | 0.970 g/mL at 25 °C | |
| Refractive Index | n20/D 1.4070 | |
| Flash Point | 61 °C (closed cup) | |
| Solubility | Soluble in alcohol, ether, chloroform. Insoluble in water. | [2] |
Table 2: Spectroscopic Data for Triisopropyl Phosphate
| Technique | Key Features/Notes |
| ¹H NMR | Spectral data available in chemical databases. |
| ¹³C NMR | Spectral data available in chemical databases. |
| ³¹P NMR | Spectral data available in chemical databases. |
| IR Spectroscopy | Characteristic P=O and P-O-C stretching frequencies can be observed. |
| Mass Spectrometry | Electron ionization mass spectral data is available through NIST. |
Toxicological Profile
The toxicological properties of triisopropyl phosphate are important for its handling and application.
Table 3: Toxicological Data for Triisopropyl Phosphate
| Endpoint | Value | Species/System | Reference(s) |
| Acute Toxicity (Oral) | LD50: 100.1 mg/kg (Estimate) | Rat | [3] |
| Aquatic Toxicity (Fish) | LC50: 0.1 mg/L (96 h) | - | [3] |
| Aquatic Toxicity (Invertebrates) | EC50: 0.042 mg/L (48 h) | Daphnia | [3] |
| Anti-estrogenic Activity (MCF-7) | EC50: 341 µM | Human breast cancer cells | [4] |
| Anti-estrogenic Activity (MVLN) | EC50: 900 µM | Human breast cancer cells | [4] |
Experimental Protocols
Detailed methodologies for the synthesis and biological evaluation of triisopropyl phosphate are provided below.
Synthesis of Triisopropyl Phosphate
Method 1: From Isopropyl Alcohol and Phosphorus Oxychloride
This method involves the direct esterification of phosphorus oxychloride with isopropyl alcohol.[5]
Protocol:
-
To a 2 L three-necked flask, add 480.8 g (8 mol) of isopropanol and 92.9 g (3.2 mol) of acetone (B3395972).
-
Cool the mixture to below 10 °C with stirring.
-
Slowly add 245.33 g (1.6 mol) of phosphorus oxychloride dropwise, maintaining the temperature below 10 °C. The addition should take approximately 50 minutes.
-
After the addition is complete, stir the mixture for an additional 10 minutes.
-
Heat the reaction mixture to 30 °C under vacuum (10 mmHg) and maintain these conditions for 3 hours.
-
After the reaction is complete, add a solution of sodium isopropoxide (prepared from 20.5 g of isopropanol).
-
Stir the mixture for one hour, then add water and cool to dissolve the sodium chloride byproduct.
-
Separate the organic phase and wash it with water until neutral.
-
Remove residual water and low-boiling components (isopropanol, monoethyl ether) by reduced pressure distillation to obtain the crude product.
-
Fractionally distill the crude product under reduced pressure to yield pure triisopropyl phosphate (yield ~97.0%, purity ≥ 99.5%).[4]
Method 2: Oxidation of Triisopropyl Phosphite (B83602)
An alternative synthesis route is the oxidation of triisopropyl phosphite.[5]
Protocol:
-
Dissolve triisopropyl phosphite in a suitable solvent such as anhydrous acetone or methylene (B1212753) chloride.
-
Cool the solution in an ice-salt bath or a dry ice-acetone bath.
-
Add the oxidizing agent, such as yellow mercuric oxide in small portions with cooling and shaking, or a solution of dinitrogen tetroxide in the same solvent, until the reaction is complete.[6] The endpoint with dinitrogen tetroxide is indicated by a persistent faint green color.
-
Remove the solid byproducts by filtration.
-
Evaporate the solvent from the filtrate.
-
Purify the resulting triisopropyl phosphate by vacuum distillation. A yield of 81% has been reported using mercuric oxide[7] and 87% using dinitrogen tetroxide.[6]
Biological Activity Assays
MCF-7 Cell Proliferation Assay (E-Screen)
This assay is used to determine the anti-estrogenic activity of triisopropyl phosphate by measuring its effect on the proliferation of estrogen-sensitive MCF-7 human breast cancer cells.
Protocol:
-
Culture MCF-7 cells in RPMI 1640 medium supplemented with fetal bovine serum (FBS).
-
Prior to the assay, switch the cells to a phenol (B47542) red-free medium containing charcoal-stripped FBS for at least two days to remove any estrogenic compounds.
-
Seed the cells in 96-well plates at a density of approximately 400 cells per well in the hormone-free medium.
-
After a 3-day adaptation period, treat the cells with varying concentrations of triisopropyl phosphate in the presence of a fixed concentration of 17β-estradiol (E2).
-
Include appropriate controls: vehicle control, E2 alone, and triisopropyl phosphate alone.
-
After a 6-day incubation period with daily media changes, assess cell proliferation using a suitable method, such as the Sulforhodamine B (SRB) colorimetric assay.[8][9]
-
Calculate the concentration of triisopropyl phosphate that causes a 50% inhibition of E2-induced cell proliferation (EC50).
Estrogen Response Element (ERE)-Luciferase Reporter Assay
This assay assesses the ability of triisopropyl phosphate to inhibit the transcriptional activity of the estrogen receptor.
Protocol:
-
Use a human breast cancer cell line (e.g., T47D or MVLN cells) that has been stably transfected with a reporter plasmid containing multiple copies of the estrogen response element (ERE) upstream of a luciferase gene.
-
Culture the cells in a phenol red-free medium with charcoal-stripped FBS.
-
Seed the cells in 96-well or 24-well plates.
-
Treat the cells with various concentrations of triisopropyl phosphate in the presence of 17β-estradiol (E2).
-
After a 24-hour incubation, lyse the cells.
-
Measure the luciferase activity in the cell lysates using a luminometer after adding a luciferin (B1168401) substrate.[10]
-
Determine the concentration of triisopropyl phosphate that inhibits 50% of the E2-induced luciferase activity (EC50).
Visualized Workflows and Pathways
Synthesis Workflow
The general workflow for the synthesis of triisopropyl phosphate from phosphorus oxychloride is depicted below.
Caption: Synthesis workflow for triisopropyl phosphate.
Anti-Estrogenic Signaling Pathway
Triisopropyl phosphate exhibits anti-estrogenic activity by acting as an antagonist to the estrogen receptor α (ERα). This antagonism is thought to occur through competitive binding, which in turn inhibits the expression of estrogen-responsive genes like TFF1 and EGR3.
Caption: Proposed anti-estrogenic mechanism of triisopropyl phosphate.
References
- 1. Triisopropyl phosphate | C9H21O4P | CID 68188 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Evaluation of a luciferase-based reporter assay as a screen for inhibitors of estrogen-ERα-induced proliferation of breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. TRIISOPROPYL PHOSPHATE synthesis - chemicalbook [chemicalbook.com]
- 5. researchgate.net [researchgate.net]
- 6. electronicsandbooks.com [electronicsandbooks.com]
- 7. Triphenyl phosphate activates estrogen receptor α/NF-κB/cyclin D1 signaling to stimulate cell cycle progression in human Ishikawa endometrial cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
- 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
- 9. Activity in MCF-7 Estrogen-Sensitive Breast Cancer Cells of Capsicodendrin from Cinnamosma fragrans - PMC [pmc.ncbi.nlm.nih.gov]
- 10. academic.oup.com [academic.oup.com]
